Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193450 Irinotecan hydrochloride 100286-90-6 C33H39ClN4O6
VC0193497 4-(1H-1,2,4-Triazol-1-ylmethyl)benzonitrile 112809-25-3 C10H8N4
VC0193463 Gemcitabine Impurity C (EP) 114248-23-6 C9H10F2N2O5
VC0193495 Carbinol Metabolite of Letrozole 134521-16-7 C15H10N2O
VC0194987 (R)-(-)-N-Benzyl-1-(1-naphthyl)ethylamine hydrochloride 163831-65-0 C19H20ClN
VC0193445 7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin 181467-56-1 C33H38N4O8
VC0193504 Dexamethasone Phenylpropionate 1879-72-7 C31H37FO6
VC0193486 5-(4-((3-Chloro-4-((3-fluorobenzyl)oxy)phenyl)amino)quinazolin-6-yl)furan-2-carbaldehyde 231278-84-5 C26H17ClFN3O3
VC0193442 2-Amino-4-methoxy-5-(3-morpholinopropoxy)benzamide 246512-44-7 C15H23N3O4
VC0193502 (1S,2S,10S,11S,13R,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one 24916-90-3 C22H28O5
VC0194980 5-Hydroxy-3,4-dihydroquinolin-2(1H)-one 30389-33-4 C9H9NO2
VC0193506 Dexamethasone Sodium phosphate Impurity B 360-63-4 C22H30FO8P
VC0194989 Cinacalcet Hydrochloride 364782-34-3 C22H23ClF3N
VC0193493 Lapatinib Ditosylate 388082-77-7 C43H42ClFN4O10S3
VC0194977 3,4,7,8-Tetrahydroquinoline-2,5(1H,6H)-dione 5057-12-5 C9H11NO2
VC0194979 5-(2,3-Epoxypropoxy)-3,4-dihydrocarbostyril 51781-14-7 C12H13NO3
VC0193474 cis-4-Hydroxy-lomustine 52049-26-0 C9H16ClN3O3
VC0193458 3-Hydroxy-4-methoxybenzonitrile 52805-46-6 C8H7NO2
VC0194976 5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochloride 53371-79-2 C16H22N2O3. HCl
VC0193468 Idarubicin 58957-92-9 C26H27NO9
VC0193487 Lapatinib Impurity 3 697299-82-4 C26H20ClFN4O2
VC0193441 4-(3-Chloropropyl)morpholine 7357-67-7 C7H14ClNO
VC0193446 4-((3-Chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate 788136-89-0 C17H13ClFN3O3
VC0193447 4-Defluoro-4-hydroxy Gefitinib 847949-50-2 C22H25ClN4O4
VC0193469 4-Demethoxydaunorubicinol 86189-66-4 C26H29NO9